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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B10769499 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of AB-MECA, an adenosine A3 receptor agonist. The

following procedural steps and data will help establish safe and effective operational and

disposal plans.

Key Safety and Handling Parameters for AB-MECA
A comprehensive summary of safety and handling information for AB-MECA is provided below.

This data is crucial for a quick risk assessment and for ensuring the availability of necessary

safety equipment.
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Parameter Information Source

CAS Number 152918-26-8 --INVALID-LINK--

Molecular Formula C₁₈H₂₁N₇O₄ --INVALID-LINK--

Molecular Weight 399.4 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Primary Hazards

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated. Assumed to be

harmful if swallowed, inhaled,

or absorbed through the skin.

May cause eye and skin

irritation.

General chemical safety

principles for novel

compounds.

Recommended PPE

Eyeshields, Chemical-resistant

gloves, Type N95 (US) or Type

P1 (EN 143) respirator, Lab

coat.

--INVALID-LINK--

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Recommended storage

temperature: -20°C.

--INVALID-LINK--

Procedural Step-by-Step Guidance
This section outlines the necessary steps for the safe handling and disposal of AB-MECA, from

receiving the compound to its final disposal.

Receiving and Inspection
Inspect Packaging: Upon receipt, carefully inspect the outer packaging for any signs of

damage or leakage.
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Verify Compound: Confirm that the received compound is AB-MECA by checking the label

for the correct name and CAS number (152918-26-8).

Don Appropriate PPE: Before opening the outer package, at a minimum, wear safety glasses

and gloves.

Storage of AB-MECA
Immediate Storage: Immediately transfer the compound to a designated, secure storage

location.

Storage Conditions: Store AB-MECA in a tightly sealed container at -20°C in a dry and well-

ventilated area.

Labeling: Ensure the storage location is clearly labeled with the compound's identity and any

relevant hazard warnings.

Handling and Weighing
Controlled Environment: All handling of solid AB-MECA should be conducted in a well-

ventilated chemical fume hood or a glove box to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: For weighing and handling of the solid, a NIOSH-approved N95 or

P1 respirator is recommended.

Protective Clothing: Wear a lab coat.

Weighing Procedure:

Perform weighing within a chemical fume hood.

Use a dedicated, clean weighing vessel.
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Minimize the creation of dust.

Clean the weighing area and any spills immediately.

Solution Preparation:

When dissolving AB-MECA, add the solvent slowly to the solid to avoid splashing.

Refer to solubility information for appropriate solvents (e.g., soluble in DMSO).

Spill Management
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

Carefully sweep up the absorbed material and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan
Waste Collection:

Solid Waste: Collect waste AB-MECA solid, contaminated consumables (e.g., weigh

boats, pipette tips), and spill cleanup materials in a clearly labeled, sealed hazardous

waste container.
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Liquid Waste: Collect solutions containing AB-MECA in a separate, labeled hazardous

waste container for organic solvent waste.

Disposal Method:

All waste containing AB-MECA must be disposed of as hazardous chemical waste.

Contact a licensed professional waste disposal service to dispose of this material.

Do not dispose of AB-MECA down the drain or in the regular trash. Observe all federal,

state, and local environmental regulations.

Experimental Workflow for Handling AB-MECA
The following diagram illustrates the standard workflow for safely handling AB-MECA in a

laboratory setting.
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Caption: Workflow for safe handling and disposal of AB-MECA.
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This comprehensive guide is intended to provide a foundation for the safe handling of AB-
MECA. Always consult your institution's specific safety protocols and the most recent Safety

Data Sheet (SDS) for the compound before beginning any work. By adhering to these

procedures, you can minimize risks and ensure a safe laboratory environment.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AB-MECA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769499#personal-protective-equipment-for-
handling-ab-meca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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